Cas no 1805619-76-4 (Methyl 5-(difluoromethyl)-3-hydroxy-4-iodopyridine-2-carboxylate)

• Product Name: Methyl 5-(difluoromethyl)-3-hydroxy-4-iodopyridine-2-carboxylate
• CAS No: 1805619-76-4
• MF: C₈H₆F₂INO₃
• MW: 329.03942155838
• CID: 4886953
• Update Time: 2025-06-08

Methyl 5-(difluoromethyl)-3-hydroxy-4-iodopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-3-hydroxy-4-iodopyridine-2-carboxylate

• Inchi： 1S/C8H6F2INO3/c1-15-8(14)5-6(13)4(11)3(2-12-5)7(9)10/h2,7,13H,1H3
• InChI Key： VVUKXQBICMKYLZ-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(=O)OC)=NC=C1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.5
• Topological Polar Surface Area: 59.4

Additional information on Methyl 5-(difluoromethyl)-3-hydroxy-4-iodopyridine-2-carboxylate

Comprehensive Overview of Methyl 5-(difluoromethyl)-3-hydroxy-4-iodopyridine-2-carboxylate (CAS No. 1805619-76-4)

Methyl 5-(difluoromethyl)-3-hydroxy-4-iodopyridine-2-carboxylate (CAS No. 1805619-76-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, featuring a hydroxy group and a carboxylate ester, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in Methyl 5-(difluoromethyl)-3-hydroxy-4-iodopyridine-2-carboxylate for its role in developing novel antimicrobial agents and enzyme inhibitors. The presence of the iodo substituent also opens avenues for cross-coupling reactions, a hot topic in modern synthetic chemistry.

The compound's CAS No. 1805619-76-4 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthesis methods, solubility, and stability under various conditions. These queries align with broader trends in green chemistry and sustainable synthesis, as scientists seek eco-friendly routes to produce such intermediates.

Another area of interest is the compound's potential in cancer research. The difluoromethyl group is known to mimic metabolic intermediates, making it valuable for designing targeted therapies. Recent studies highlight its utility in kinase inhibition, a key mechanism in oncology. This connection to precision medicine has driven further exploration of Methyl 5-(difluoromethyl)-3-hydroxy-4-iodopyridine-2-carboxylate in preclinical settings.

From a technical perspective, the compound's spectroscopic data (e.g., NMR, IR) and chromatographic behavior are critical for quality control. Analytical chemists emphasize the importance of HPLC purity and residual solvent analysis, especially given its use in GMP-compliant applications. These factors are frequently discussed in patent literature and regulatory submissions.

In agrochemicals, the pyridine core of this compound is leveraged to develop next-generation pesticides with improved environmental profiles. Its halogenated and hydroxylated moieties contribute to selective herbicidal or fungicidal activity, addressing global concerns about food security and sustainable farming.

Storage and handling of Methyl 5-(difluoromethyl)-3-hydroxy-4-iodopyridine-2-carboxylate require attention to light sensitivity and moisture control, common themes in chemical storage best practices. Suppliers often highlight these aspects in technical datasheets, responding to user searches for safe handling protocols.

As the scientific community prioritizes structure-activity relationships (SAR), this compound serves as a model for studying electronic effects of fluorine and iodine substitutions. Computational chemists utilize its framework for molecular docking simulations, a trending topic in AI-driven drug design.

The future of Methyl 5-(difluoromethyl)-3-hydroxy-4-iodopyridine-2-carboxylate lies in its adaptability to high-throughput screening platforms and combinatorial chemistry. With increasing interest in fragment-based drug discovery, this compound's modular structure positions it as a valuable chemical building block for diverse research pipelines.